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Compound of Interest

Compound Name: Ethyl 2,5-pyridine-dicarboxylate

Cat. No.: B8476080

A Note on Nomenclature: This guide addresses the chemical compound Di-n-propyl
Isocinchomeronate, as searches for "diethyl isocinchomeronate” consistently lead to
information on this closely related and commercially significant substance. It is presumed that
the user is interested in the widely documented di-n-propyl variant.

Di-n-propyl isocinchomeronate, also known by trade names such as MGK Repellent 326, is a
well-established insect repellent.[1][2] It is frequently used in formulations applied to humans
and animals to repel a variety of flying and biting insects, including flies, gnats, mosquitoes,
and ticks.[1][3] This compound is typically not used as a sole active ingredient but is combined
with other repellents like DEET (N,N-diethyl-m-toluamide) and insecticides such as pyrethrins
to broaden the spectrum of activity.[1][2][3] Its primary function is to confuse insects, disrupting
their ability to locate a host.[4]

Chemical Identity and Properties

Di-n-propyl isocinchomeronate is the di-n-propyl ester of pyridine-2,5-dicarboxylic acid
(isocinchomeronic acid).[2][5]

Table 1: Chemical Identifiers and Properties
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Chemical Name

dipropyl pyridine-2,5-dicarboxylate[2]

Di-n-propyl isocinchomeronate, MGK 326,

Synonyms . S

Dipropyl 2,5-pyridinedicarboxylate[2][5]
CAS Number 136-45-8[5]
Molecular Formula C13H17NO4[2][4]

Molecular Weight 251.28 g/mol [2]

Appearance Amber liquid[2][5]

Odor Mild aromatic[2]

Boiling Point 150 °C at 1 mm Hg[2]

Density 1.082 g/cm3 at 20 °C[2]
Solubility Practically insoluble in water[2]

Vapor Pressure

0.000548 mm Hg[5]

SMILES

CCCOC(=0)C1=CN=C(C=C1)C(=0)OCCCJ[2]
[4]

InChlKey

ITCWRFYJWUUPC-UHFFFAOYSA-N[2][4]

Synthesis

The synthesis of di-n-propyl isocinchomeronate is achieved through the esterification of

isocinchomeronic acid with n-propyl alcohol.[4] This reaction is typically catalyzed by a strong

acid, such as sulfuric acid or p-toluenesulfonic acid.[4] The mixture is heated under reflux to

drive the reaction to completion, and the water produced during the reaction is removed to shift

the equilibrium towards the formation of the ester product.[4] The final product is then purified,

commonly by distillation or solvent extraction.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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